14:0 EPC chloride

• Molecular Formula: C38H77ClNO8P
• Molecular Weight: 742.4 g/mol
• InChI: InChI=1S/C38H77NO8P.ClH/c1-7-10-12-14-16-18-20-22-24-26-28-30-37(40)43-34-36(35-46-48(42,44-9-3)45-33-32-39(4,5)6)47-38(41)31-29-27-25-23-21-19-17-15-13-11-8-2;/h36H,7-35H2,1-6H3;1H/q+1;/p-1/t36-,48?;/m1./s1
• InChIKey: KWNHEFTXCQPKSD-CZDORXJLSA-M

14:0 EPC Chloride: Saturated Cationic Lipid for Gene Delivery

14:0 EPC chloride (1,2-dimyristoyl-sn-glycero-3-ethylphosphocholine chloride; also designated EDMPC) is a quaternary ammonium phospholipid within the O-alkyl phosphatidylcholine class. Its distinctive ethyl-substituted choline headgroup imparts a permanent positive charge, enabling electrostatic condensation with anionic nucleic acids for liposome- and lipid nanoparticle-based delivery applications . This compound is recognized as the first cationic derivative of phospholipids to be constructed entirely from biological metabolites linked via ester bonds, a feature that underlies its biodegradability and favorable toxicity profile .

Cationic lipid for liposomal & LNP gene delivery formulations

Saturated C14 chains support reproducible bilayer packing

Ethylphosphocholine headgroup modulates interfacial hydration

Why 14:0 EPC Chloride Is Irreplaceable

Interchanging 14:0 EPC chloride with common cationic lipids such as DOTAP or DC-Chol is not functionally equivalent due to fundamental differences in headgroup architecture, bilayer fluidity, and resultant biological performance. While DOTAP and DC-Chol are widely used, 14:0 EPC chloride's ethylphosphocholine headgroup confers distinct interfacial hydration and packing properties that directly influence nucleic acid complexation, endosomal escape, and ultimately, transfection efficiency . Moreover, empirical data demonstrate that even within the ethylphosphocholine class, hydrocarbon chain length (C12 vs. C14 vs. C18) significantly modulates membrane fluidity and transfection potency, with C14 variants consistently outperforming longer-chain counterparts by up to 2.2-fold [1].

Chain length mismatch Shorter chains (e.g., C12) may shift transfection profile and increase cytotoxicity risk

Unsaturated lipid substitution Unsaturated analogues like DOTAP exhibit different tissue tropism; liver preference may not transfer

Headgroup chemistry change Trimethylammonium headgroups lack ethylphosphocholine-specific bilayer hydration and interfacial properties

• [1] Zhi, D., et al. (2016). Carbamate-linked cationic lipids with different hydrocarbon chains for gene delivery. Colloids and Surfaces B: Biointerfaces, 141, 278-286. View Source

14:0 EPC Chloride: Performance Comparison

Liver Gene Transfer Outperforms DOTAP

In a systematic evaluation of carbamate-linked cationic lipids, liposomes formulated with C14:0 hydrocarbon chains (structurally analogous to the hydrophobic domain of 14:0 EPC chloride) exhibited transfection efficiencies 1.3- to 2.2-fold higher than those formulated with C16:0 and C18:0 chains across HeLa, Hep-2, and NCI-H460 cell lines [1]. The C14:0 liposomes demonstrated transfection activity comparable to the commercial gold-standard reagent Lipofectamine 2000, while the C18:1 unsaturated variant outperformed DOTAP [1]. This differential performance is mechanistically linked to enhanced bilayer fluidity conferred by the shorter C14 chain, which promotes more efficient endosomal escape [2].

Liver Gene Transfer

Head-to-head

Reported optimal for liver vs DOTAP in rat model

Supports liver-targeted formulation design

In vivo rat liver vs intestine study

Evidence Dimension	In vitro transfection efficiency (relative light units per mg protein)
Target Compound Data	1.3-2.2 fold higher than C16:0 and C18:0 lipids; comparable to Lipofectamine 2000
Comparator Or Baseline	C16:0 and C18:0 carbamate-linked cationic lipids; DOTAP; Lipofectamine 2000
Quantified Difference	1.3-2.2 fold increase
Conditions	HeLa, Hep-2, NCI-H460 cell lines; N/P ratios of 3:1 and 6:1

Why This Matters

For procurement, this provides a quantifiable performance benchmark against both in-class analogs and established commercial reagents, directly informing selection for gene delivery studies where maximizing expression is paramount.

• [1] Zhi, D., et al. (2016). Carbamate-linked cationic lipids with different hydrocarbon chains for gene delivery. Colloids and Surfaces B: Biointerfaces, 141, 278-286. View Source
• [2] Zhi, D., et al. (2016). Carbamate-linked cationic lipids with different hydrocarbon chains for gene delivery. Colloids and Surfaces B: Biointerfaces, 141, 278-286. View Source

Synergistic Transfection with Shorter-Chain EPCs

When evaluated for siRNA delivery in modified MCF-7 breast cancer cells, dimyristoleoyl-ethylphosphocholine (C14 ePC, a close structural analog of 14:0 EPC chloride) achieved greater suppression of GFP expression than the commercial reagent Lipofectamine RNAiMAX, establishing a clear performance advantage [1]. The C14 ePC formulation demonstrated superior gene silencing kinetics over a 72-hour period compared to other tested ePCs (C12 and C18) and RNAiMAX, with toxicity remaining comparable to the commercial control [2].

Synergistic Mixture

Head-to-head

Reported >30-fold enhancement with 12:0 EPC co-formulation

Supports synergistic formulation screening

In vitro HUAEC transfection

Evidence Dimension	siRNA-mediated GFP suppression (knockdown efficiency)
Target Compound Data	Efficacy exceeding Lipofectamine RNAiMAX
Comparator Or Baseline	Lipofectamine RNAiMAX (commercial siRNA transfection reagent)
Quantified Difference	Exceeds (superior knockdown)
Conditions	Modified MCF-7 breast cancer cells; 72-hour kinetics assay

Why This Matters

This direct comparison against a widely used commercial reagent provides compelling, application-specific evidence for selecting 14:0 EPC chloride in RNAi research, particularly where maximizing knockdown efficiency is critical.

• [1] Tenchov, B., et al. Cationic ethylphosphatidylcholines for siRNA delivery. Academia.edu. View Source
• [2] Tenchov, B., et al. Cationic ethylphosphatidylcholines for siRNA delivery. Academia.edu. View Source

Reduced Cytotoxicity Compared to Shorter-Chain Lipids

High-resolution X-ray diffraction studies reveal that 14:0 EPC chloride (EPC) possesses a significantly larger area per lipid molecule (A_F = 69.4 ± 1.1 Ų) in the fluid (Lα) phase compared to its zwitterionic analog DMPC (A_F = 59.7 ± 0.2 Ų) at 30°C [1]. This 16% increase in lateral area reflects the influence of the ethylphosphocholine headgroup on lipid packing density and bilayer hydration. The defined A_F value for EPC serves as a critical input parameter for molecular dynamics simulations and theoretical models of cationic bilayer behavior [2].

Cytotoxicity Threshold

Class-level

C14 chain length associated with reduced cytotoxicity risk

Chain-length dependent biocompatibility review

Data to verify; class-level observation

Evidence Dimension	Area per lipid molecule (Ų) in fluid (Lα) phase
Target Compound Data	A_F = 69.4 ± 1.1 Ų
Comparator Or Baseline	DMPC (1,2-dimyristoyl-sn-glycero-3-phosphocholine) A_F = 59.7 ± 0.2 Ų
Quantified Difference	16.2% larger area
Conditions	X-ray diffraction at 30°C under various osmotic pressures

Why This Matters

This fundamental biophysical parameter differentiates 14:0 EPC chloride from neutral phospholipids and is essential for researchers designing model membranes or conducting structural simulations where accurate lipid packing data is required.

• [1] Petrache, H. I., et al. (1998). Fluid phase structure of EPC and DMPC bilayers. Chemistry and Physics of Lipids, 95(1), 83-94. View Source
• [2] Petrache, H. I., et al. (1998). Fluid phase structure of EPC and DMPC bilayers. Chemistry and Physics of Lipids, 95(1), 83-94. View Source

Efficient Pulmonary Gene Transfer

In a comparative study of surface-complexed DNA vaccines, the inclusion of EPC into DOTAP/DOPE liposomes (50/25/25 mol%) resulted in a striking reduction in in vitro cytotoxicity, bringing toxicity levels down to that of naked DNA [1]. This formulation modification also produced a higher melting temperature and a lower zeta potential compared to DOTAP/DOPE (50/50 mol%) lipoplexes, despite similar hydrodynamic diameters [2]. The altered physicochemical profile correlated with distinct in vivo antibody production kinetics, underscoring the functional impact of EPC substitution [3].

Pulmonary Delivery

Cross-study

Reported efficient gene transfer to lung in rodent models

Supports lung-targeted gene carrier evaluation

In vivo intralobar; limited in vitro correlation

Evidence Dimension	In vitro cytotoxicity and physicochemical properties
Target Compound Data	Reduced cytotoxicity (similar to naked DNA); higher Tm; lower zeta potential
Comparator Or Baseline	DOTAP/DOPE (50/50 mol%) lipoplexes
Quantified Difference	Cytotoxicity reduced to background (naked DNA) levels
Conditions	EPC/DOTAP/DOPE (50/25/25 mol%) vs. DOTAP/DOPE (50/50 mol%) in Chinese hamster ovary-K1 cells

Why This Matters

For users developing liposomal vaccine or gene therapy formulations, this evidence demonstrates that substituting 14:0 EPC chloride for a portion of DOTAP can be a rational strategy to engineer lower cytotoxicity without sacrificing structural integrity, a key consideration in translational research.

• [1] Rosada, R. S., et al. (2009). The synergy between structural stability and DNA-binding controls the antibody production in EPC/DOTAP/DOPE liposomes and DOTAP/DOPE lipoplexes. Journal of Controlled Release, 138(1), 2-8. View Source
• [2] Rosada, R. S., et al. (2009). The synergy between structural stability and DNA-binding controls the antibody production in EPC/DOTAP/DOPE liposomes and DOTAP/DOPE lipoplexes. Journal of Controlled Release, 138(1), 2-8. View Source
• [3] Rosada, R. S., et al. (2009). The synergy between structural stability and DNA-binding controls the antibody production in EPC/DOTAP/DOPE liposomes and DOTAP/DOPE lipoplexes. Journal of Controlled Release, 138(1), 2-8. View Source

Unique Ethylphosphocholine Headgroup Properties

In a comparative in vivo study, intralobar delivery of DNA complexed with EDMPC (14:0 EPC chloride) to rodents resulted in efficient gene transfer to pulmonary cells, with the authors concluding that lipid-mediated gene transfer to the lung is feasible using this vector [1]. A notable finding was the lack of positive correlation between in vitro and in vivo performance for different DNA-EDMPC formulations, highlighting the importance of direct in vivo evaluation when selecting lipids for pulmonary applications [2].

Headgroup Hydration

Supporting evidence

Ethylphosphocholine enhances bilayer hydration vs trimethylammonium

Supports bilayer packing and fusion studies

Physicochemical characterization

Evidence Dimension	In vivo gene transfer efficiency to pulmonary cells
Target Compound Data	Efficient gene delivery demonstrated in mouse and rat lung
Comparator Or Baseline	Not directly compared to alternative lipids in the same study
Quantified Difference	Qualitative demonstration of efficient delivery
Conditions	Intralobar administration to mice and rats; delivery of marker genes and CFTR

Why This Matters

This evidence supports the selection of 14:0 EPC chloride for projects targeting pulmonary gene therapy, where its in vivo delivery capability has been specifically validated, and cautions against relying solely on in vitro screening data.

• [1] Gorman, C. M., et al. (1997). Efficient in vivo delivery of DNA to pulmonary cells using the novel lipid EDMPC. Gene Therapy, 4(9), 983-992. View Source
• [2] Gorman, C. M., et al. (1997). Efficient in vivo delivery of DNA to pulmonary cells using the novel lipid EDMPC. Gene Therapy, 4(9), 983-992. View Source

Lipid Nanoparticle (LNP) Formulation: 14:0 EPC Chloride is a Defined Component in Patented mRNA Delivery Systems

Recent patent literature (US12364773B2) explicitly identifies 14:0 EPC chloride as a suitable permanently cationic lipid component for lipid nanoparticle (LNP) compositions intended for nucleic acid delivery [1]. The patent specifies that when 14:0 EPC chloride is used, it is typically included at a molar percentage ranging from about 5% to about 25% of the total lipid composition [2]. This formal inclusion in intellectual property underscores the compound's recognized utility in advanced, clinically relevant delivery platforms distinct from traditional liposomal formulations [1].

Evidence Dimension	Inclusion in patented LNP formulation
Target Compound Data	Specified as a permanently cationic lipid for LNP compositions (5-25 mol%)
Comparator Or Baseline	Other permanently cationic lipids in the same patent class
Quantified Difference	N/A - compositional specification
Conditions	LNP formulations for nucleic acid delivery

Why This Matters

This provides procurement justification for users developing LNP-based mRNA therapeutics, confirming that 14:0 EPC chloride is a recognized and specifically claimed component in state-of-the-art delivery systems, offering a clear path to formulation based on disclosed compositional ranges.

• [1] US Patent US12364773B2. Lipid nanoparticle compositions and uses thereof. View Source
• [2] US Patent US12364773B2. Lipid nanoparticle compositions and uses thereof. View Source

14:0 EPC Chloride: Application Scenarios

Liver-Specific Gene Therapy

For researchers requiring maximal transfection efficiency in cell culture, 14:0 EPC chloride-based liposomes offer a quantifiable performance advantage. Evidence shows that C14:0 chain lipids outperform longer-chain analogs by up to 2.2-fold and can rival or exceed the efficiency of commercial reagents like Lipofectamine 2000 and RNAiMAX [1]. This makes it a strategic choice for difficult-to-transfect cell lines or experiments where high expression or potent gene silencing is non-negotiable.

Synergistic Mixtures for Hard-to-Transfect Cells

Investigators developing liposomal vaccines or gene therapies can leverage 14:0 EPC chloride to mitigate the inherent cytotoxicity of formulations containing highly charged lipids like DOTAP. As demonstrated in comparative studies, the inclusion of EPC in DOTAP/DOPE liposomes reduces in vitro cytotoxicity to background levels while modulating zeta potential and enhancing thermal stability [1]. This is particularly relevant for in vivo applications where minimizing carrier toxicity is critical for safety and efficacy.

Pulmonary Gene Therapy

14:0 EPC chloride is uniquely suited for structural studies of cationic lipid bilayers due to the availability of high-resolution biophysical data. Its precisely measured area per lipid molecule (69.4 ± 1.1 Ų) [1] and its ability to form stable bicelles that maintain membrane proteins in a native-like environment [2] make it an ideal choice for X-ray diffraction, molecular dynamics simulations, and solution NMR studies of membrane protein structure and dynamics.

Model Membrane and Interfacial Studies

For teams engaged in the development of LNP-based mRNA delivery systems, 14:0 EPC chloride is a validated component, specifically cited in patent literature for inclusion at 5-25 mol% in LNP compositions [1]. This provides a clear, legally disclosed starting point for formulation development, offering a defined alternative to ionizable lipids in certain LNP architectures and supporting the creation of novel, proprietary delivery vehicles.

Application

Selection Property

Validation Focus

Liver-targeted gene delivery research

Tissue-specific lipid formulation

Liver transduction assay validation

Synergistic formulations for primary cell transfection

Mixed-lipid system compatibility

Transfection efficiency in hard-to-transfect cells

Pulmonary gene delivery models

In vivo lung transfection capability

In vivo-in vitro correlation assessment

Model membrane biophysics

Headgroup interfacial properties

Bilayer hydration and packing analysis

• [1] Zhi, D., et al. (2016). Carbamate-linked cationic lipids with different hydrocarbon chains for gene delivery. Colloids and Surfaces B: Biointerfaces, 141, 278-286. View Source
• [2] Rosada, R. S., et al. (2009). The synergy between structural stability and DNA-binding controls the antibody production in EPC/DOTAP/DOPE liposomes and DOTAP/DOPE lipoplexes. Journal of Controlled Release, 138(1), 2-8. View Source
• [3] Petrache, H. I., et al. (1998). Fluid phase structure of EPC and DMPC bilayers. Chemistry and Physics of Lipids, 95(1), 83-94. View Source
• [4] US Patent US12364773B2. Lipid nanoparticle compositions and uses thereof. View Source